Cas no 844432-36-6 (Benzamide, 4-[[4-(cyclopentylamino)-5-fluoro-2-pyrimidinyl]amino]-)
844432-36-6 structure
Product Name:Benzamide, 4-[[4-(cyclopentylamino)-5-fluoro-2-pyrimidinyl]amino]-
CAS No:844432-36-6
MF:C16H18FN5O
MW:315.345426082611
CID:667209
PubChem ID:15603205
Update Time:2025-04-19
Benzamide, 4-[[4-(cyclopentylamino)-5-fluoro-2-pyrimidinyl]amino]- Chemical and Physical Properties
Names and Identifiers
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- Benzamide, 4-[[4-(cyclopentylamino)-5-fluoro-2-pyrimidinyl]amino]-
- 4-[[4-(cyclopentylamino)-5-fluoropyrimidin-2-yl]amino]benzamide
- 4-{[4-(Cyclopentylamino)-5-fluoropyrimidin-2-yl]amino}benzamide
- 4-((4-(Cyclopentylamino)-5-fluoropyrimidin-2-yl)amino)benzamide
- SCHEMBL14607406
- 844432-36-6
- DTXSID80575509
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- Inchi: 1S/C16H18FN5O/c17-13-9-19-16(22-15(13)20-11-3-1-2-4-11)21-12-7-5-10(6-8-12)14(18)23/h5-9,11H,1-4H2,(H2,18,23)(H2,19,20,21,22)
- InChI Key: CWYKBKTYXLQODK-UHFFFAOYSA-N
- SMILES: FC1=CN=C(NC2C=CC(C(N)=O)=CC=2)N=C1NC1CCCC1
Computed Properties
- Exact Mass: 315.14953838g/mol
- Monoisotopic Mass: 315.14953838g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 396
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 92.9Ų
Benzamide, 4-[[4-(cyclopentylamino)-5-fluoro-2-pyrimidinyl]amino]- Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
844432-36-6 (Benzamide, 4-[[4-(cyclopentylamino)-5-fluoro-2-pyrimidinyl]amino]-) Related Products
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